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Compound of Interest

Compound Name: 1,2-Dichloro-2-propanol

Cat. No.: B15180848 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for dichloropropanols. It is crucial to note that specific toxicological and safety data

for 1,2-dichloro-2-propanol is limited. Therefore, this guide is primarily based on the available

data for its isomers, 1,3-dichloro-2-propanol and 2,3-dichloro-1-propanol. Researchers,

scientists, and drug development professionals should handle all isomers with extreme caution,

assuming a similar hazard profile until more specific data becomes available.

Hazard Identification and Classification
Dichloropropanols are classified as hazardous substances with significant health risks. The

primary hazards include high acute toxicity if swallowed, harmful effects upon skin contact, and

potential carcinogenicity.[1][2] The International Agency for Research on Cancer (IARC) has

classified 1,3-dichloro-2-propanol as "Possibly carcinogenic to humans" (Group 2B), based on

sufficient evidence in animals.[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of dichloropropanols is fundamental to

their safe handling and storage.
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Property Value Source

Molecular Formula C3H6Cl2O [3]

Molecular Weight 128.98 g/mol [3]

Appearance
Colorless to yellow, slightly

viscous liquid
[3]

Odor Ethereal [3]

Boiling Point 174 °C [4]

Flash Point 74 °C (open cup) [5]

Solubility in Water 9.9 x 10^4 mg/L at 25 °C [3]

Density Denser than water [3]

Toxicological Data
Acute toxicity data highlights the severe health risks associated with dichloropropanols.

Route of Exposure Species LD50/LC50 Value Source

Oral Rat 81 - 400 mg/kg [2][6]

Dermal Rabbit 590 - 800 mg/kg [2][6]

Inhalation Rat
0.66 - 5.28 mg/L (4

hours)
[2]

Animal studies have indicated that exposure to dichloropropanols can lead to significant liver

damage, including massive necrosis.[7][8]

Safe Handling and Storage Protocols
Adherence to strict safety protocols is mandatory when working with dichloropropanols to

minimize exposure risk.

Engineering Controls
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Ventilation: All work with dichloropropanols must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[2][9] Local exhaust ventilation should be

used to control the release of vapors at the source.[2]

Isolation: Where possible, use closed systems to minimize the risk of exposure.[2]

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential for personal protection.

PPE Type Specifications

Eye/Face Protection

Chemical splash goggles or a face shield in

combination with breathing protection are

required.[10]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin contact.[6][9]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator should be used if exposure

limits are exceeded or if irritation is experienced.

[1][6][9]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[6][9]

Do not breathe vapors or mists.[9]

Wash hands thoroughly after handling.[6][10]

Keep away from heat, sparks, and open flames.[9][11]

Use non-sparking tools.[10]
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Ground and bond containers when transferring material to prevent static discharge.[6]

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Store locked up.[9][10][11]

Keep separated from strong oxidants, acids, bases, and food and feedstuffs.[5][9][10]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving

dichloropropanols.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air and keep at rest in a

comfortable position for breathing.[9] If not

breathing, give artificial respiration.[9] Seek

immediate medical attention.[10]

Skin Contact

Immediately remove all contaminated clothing.

[9] Wash the affected area with plenty of soap

and water for at least 15 minutes.[9] Seek

immediate medical attention.[9]

Eye Contact

Rinse cautiously with water for several minutes.

[9] Remove contact lenses if present and easy

to do. Continue rinsing for at least 15 minutes.

[9] Seek immediate medical attention.[9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[10] Give one or two glasses of water to

drink.[10] Seek immediate medical attention.[9]

[10]

Spill and Leak Response
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Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable container for disposal.[6][12]

Large Spills: Isolate the spill area.[12] Prevent entry into waterways, sewers, basements, or

confined areas.

General: Remove all sources of ignition.[6][9] Ensure adequate ventilation.[6]

Experimental Protocols and Methodologies
The provided search results are primarily safety summaries and do not contain detailed

experimental protocols for specific assays. Researchers should consult peer-reviewed literature

for methodologies related to the study of dichloropropanols. The general principles of Good

Laboratory Practice (GLP) should always be followed.

Visual Workflow and Decision-Making Diagrams
To aid in the practical application of these safety guidelines, the following diagrams illustrate

key workflows and decision-making processes.
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Figure 1: General Laboratory Workflow for Handling Dichloropropanols
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Caption: Figure 1: General Laboratory Workflow for Handling Dichloropropanols
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Figure 2: Emergency Response Flowchart for Dichloropropanol Exposure
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Caption: Figure 2: Emergency Response Flowchart for Dichloropropanol Exposure

By implementing these comprehensive safety and handling precautions, researchers can

mitigate the risks associated with working with dichloropropanols and ensure a safe laboratory

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15180848?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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